Cas no 1316122-47-0 (3-(6-Chloropyridin-2-yl)-3-oxopropionitrile)

• Product Name: 3-(6-Chloropyridin-2-yl)-3-oxopropionitrile
• CAS No: 1316122-47-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD28977450
• CID: 4694098
• PubChem ID: 86656055
• Update Time: 2025-08-05

3-(6-Chloropyridin-2-yl)-3-oxopropionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-Chloropyridin-2-yl)-3-oxopropionitrile
• YTZJJJDHWGOYFK-UHFFFAOYSA-N
• 3-(6-Chloro-pyridin-2-yl)-3-oxo-propionitrile
• 3-(6-Chloropyridin-2-yl)-3-oxopropanenitrile
• DB-193388
• 1316122-47-0
• SCHEMBL2160610

• MDL： MFCD28977450
• Inchi： 1S/C8H5ClN2O/c9-8-3-1-2-6(11-8)7(12)4-5-10/h1-3H,4H2
• InChI Key： YTZJJJDHWGOYFK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CC#N)=O)=N1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones